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For Researchers, Scientists, and Drug Development Professionals

Introduction
Amfecloral, a formerly marketed anorectic, is a prodrug that undergoes rapid metabolism in

the body to form dextroamphetamine and chloral hydrate.[1][2][3] Consequently, the

quantitative analysis of Amfecloral in biological samples is challenging and often impractical.

The focus of bioanalytical methods is therefore on the accurate quantification of its

pharmacologically active metabolites: amphetamine and the primary metabolites of chloral

hydrate—trichloroethanol (TCE) and trichloroacetic acid (TCA).[1]

These application notes provide detailed protocols for the quantification of these major

metabolites in biological matrices such as plasma and urine. The methodologies are based on

established analytical techniques for amphetamine and chloral hydrate metabolite analysis,

providing a robust framework for researchers.

Disclaimer: The following protocols are for the analysis of the metabolites of Amfecloral.
These methods would require specific validation for the analysis of samples from subjects

administered Amfecloral to account for potential matrix effects and differing pharmacokinetic

profiles.
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Amfecloral is hydrolyzed in the body to release d-amphetamine and chloral hydrate. D-

amphetamine can be further metabolized, while chloral hydrate is rapidly converted to

trichloroethanol, which is then partially oxidized to trichloroacetic acid or conjugated to form a

glucuronide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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